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Compound of Interest

Compound Name:
7-Hydroxybenzofuran-4-

carbaldehyde

Cat. No.: B8637803 Get Quote

Essential Safety and Handling Guide for 7-
Hydroxybenzofuran-4-carbaldehyde
Audience: Researchers, scientists, and drug development professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for handling 7-Hydroxybenzofuran-4-carbaldehyde.

The following information is compiled from safety data sheets of structurally similar compounds

and general laboratory safety practices. It is crucial to treat this compound with care, assuming

it may have hazards similar to its analogues.

Summary of Potential Hazards and Properties
While specific data for 7-Hydroxybenzofuran-4-carbaldehyde is not readily available,

information from related benzofuran aldehydes suggests the following potential hazards and

properties.
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Property Representative Data from Analogues

Physical State Likely a solid[1]

Potential Hazards
Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.[1][2]

Boiling Point ~135 °C at 24 hPa[3]

Density ~1.206 g/mL at 25 °C[3]

Carcinogenicity
No ingredients of similar products are listed as

carcinogens by IARC, ACGIH, NTP, or OSHA.[3]

Personal Protective Equipment (PPE)
A tiered approach to PPE is recommended based on the nature of the work being conducted.

For all handling of 7-Hydroxybenzofuran-4-carbaldehyde, at a minimum, Level D protection

should be employed.[4]
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PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before use.[5]

To prevent skin contact, as the

compound is expected to be a

skin irritant.[1]

Eye and Face Protection

Safety glasses with side

shields or safety goggles.[5] A

face shield may be necessary

for splash hazards.

To protect against eye irritation

or serious eye damage.[1]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Consider a chemical-resistant

apron for larger quantities.

To prevent accidental skin

contact.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[6]

To prevent respiratory tract

irritation.[1]

Operational Plan for Safe Handling
A systematic approach is crucial to ensure safety when working with 7-Hydroxybenzofuran-4-
carbaldehyde.

Pre-Operational Checks
Ventilation: Ensure the work area is well-ventilated. A fume hood is recommended for all

procedures that may generate dust or aerosols.

PPE Availability: Confirm that all necessary PPE is available, in good condition, and fits

properly.
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Emergency Equipment: Locate and verify the functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Have a chemical spill kit readily accessible.

Handling Procedures
Weighing and Transfer: Conduct all weighing and transfer operations in a fume hood to

minimize inhalation exposure.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1]

Contamination: Prevent the contamination of personal items and work surfaces.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[3]

Post-Handling
Decontamination: Clean the work area and any contaminated equipment thoroughly.

Storage: Store 7-Hydroxybenzofuran-4-carbaldehyde in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area.[5]

PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-

use PPE as hazardous waste.

Disposal Plan
Proper disposal of 7-Hydroxybenzofuran-4-carbaldehyde and its contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused 7-Hydroxybenzofuran-4-carbaldehyde

Dispose of as hazardous chemical waste. Do

not pour down the drain.[5] Contact your

institution's environmental health and safety

(EHS) office for specific guidance.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, labeled hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Collect in a sealed bag or container and dispose

of as hazardous waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and disposed of as

hazardous waste. The rinsed container can then

be disposed of according to local regulations.

Emergency Procedures
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Scenario First Aid and Emergency Response

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids.[1] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do not induce vomiting. Rinse mouth with water.

[7] Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.[5]

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your EHS office.
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Caption: Workflow for the safe handling and disposal of 7-Hydroxybenzofuran-4-
carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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